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Compound of Interest

Compound Name: ML406

Cat. No.: B1676658

Essential Safety and Handling Guide for ML406

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of
ML406, a small molecule Mtb bioA (DAPA synthase) enzyme inhibitor. Adherence to these
protocols is essential to ensure personal safety and minimize environmental impact.

Hazard Identification and Quantitative Data

ML406 is classified as harmful if swallowed and is very toxic to aquatic life with long-lasting
effects.[1] While specific quantitative toxicological data such as an LD50 is not publicly
available, its GHS classification provides a framework for understanding its potential hazard.

Hazard Classification and Properties of ML406
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Parameter

Value/Classification

Source

GHS Classification

Acute Toxicity, Oral (Category
4), H302; Acute Aquatic
Toxicity (Category 1), H400;
Chronic Aquatic Toxicity
(Category 1), H410

[1]

Hazard Statements

H302: Harmful if swallowed.
H410: Very toxic to aquatic life

with long lasting effects.

[1]

Molecular Formula C20H20N204 [1]
Molecular Weight 352.38 g/mol [1]
Appearance Powder [1]

Occupational Exposure Limit
(OEL)

Not established

Note: Acute Toxicity, Oral (Category 4) generally corresponds to an LD50 range of 300 to 2000

mg/kg for rats.

Personal Protective Equipment (PPE) Protocol

A risk assessment should always be conducted prior to handling ML406 to ensure the

appropriate level of protection. The following PPE is mandatory for all procedures involving this

compound.

Recommended Personal Protective Equipment for ML406
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PPE Category

Specification

Rationale

Hand Protection

Nitrile gloves (minimum 5 mil

thickness)

Provides good resistance to a
range of chemicals and offers

a clear indication of tearing.

Eye Protection

Safety goggles with side-

shields or a face shield

Protects against splashes and

airborne particles.

Body Protection

A fully fastened laboratory coat

Prevents contamination of

personal clothing.

Respiratory Protection

A NIOSH-approved N95 or

higher-rated respirator

Recommended when handling
the powder outside of a
certified chemical fume hood to

minimize inhalation.

Experimental Protocol: Donning and Doffing of PPE

Properly putting on (donning) and taking off (doffing) PPE is critical to prevent contamination.

Donning Procedure:

e Hand Hygiene: Thoroughly wash and dry your hands.

e Gown/Lab Coat: Put on a clean lab coat, ensuring it is fully buttoned.

o Respirator/Mask: If required, don your respirator. Ensure it forms a tight seal around your

face.

o Eye Protection: Put on safety goggles or a face shield.
o Gloves: Don your gloves, ensuring the cuffs are pulled over the sleeves of your lab coat.
Doffing Procedure (to be performed in a designated area):

¢ Gloves: Remove gloves by peeling one off from the cuff, turning it inside out, and holding it in
the gloved hand. Slide the fingers of the ungloved hand under the cuff of the remaining glove
and peel it off over the first glove.
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e Gown/Lab Coat: Unbutton your lab coat and remove it by touching only the inside surfaces.
Fold it with the contaminated side inward.

» Hand Hygiene: Perform hand hygiene.

o Eye Protection: Remove eye protection by handling the strap or earpieces.
o Respirator/Mask: Remove your respirator without touching the front.

e Hand Hygiene: Perform hand hygiene again.

Operational Plan for Handling ML406

3.1. Engineering Controls:

o Ventilation: All work with ML406 powder should be conducted in a certified chemical fume
hood to minimize the risk of inhalation.

o Designated Area: Establish a designated area for handling ML406, clearly marked with
appropriate hazard signs.

3.2. Handling Procedures:

Avoid the formation of dust and aerosols.

Use a spatula or other appropriate tools for transferring the powder.

Keep containers of ML406 tightly sealed when not in use.

Wash hands thoroughly after handling, even if gloves were worn.
3.3. Storage:

» Store ML406 in a cool, dry, and well-ventilated area, away from incompatible materials such
as strong oxidizing agents.

» The container should be clearly labeled with the chemical name and all relevant hazard
warnings.
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Disposal Plan

4.1. Waste Segregation:

 All solid waste contaminated with ML406 (e.g., gloves, weigh paper, pipette tips) must be
collected in a dedicated, clearly labeled hazardous waste container.

 Liquid waste containing ML406 should be collected in a separate, sealed, and labeled
hazardous waste container.

4.2. Disposal Procedure:
» Dispose of all ML406 waste through an approved hazardous waste disposal service.
» Do not dispose of ML406 down the drain, as it is very toxic to aquatic life.[1]

o Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Visual Guides

The following diagrams illustrate the key workflows for ensuring safety when working with
ML406.

Preparation

‘Handling
Conduct Risk Assessment Assemble PPE Prepare Designated Workspace gl g Don PPE s Handle ML406 in Fume Hood Seal and Store Compound EREY Decontaminate Workspace

Click to download full resolution via product page

Caption: Workflow for the safe handling of ML406 from preparation to disposal.
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Caption: Decision logic for selecting the appropriate PPE when handling ML406.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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